5-Bicyclo[2.1.0]pentanylmethanamine

• IUPAC Name: 5-bicyclo[2.1.0]pentanylmethanamine
• InChI: InChI=1S/C6H11N/c7-3-6-4-1-2-5(4)6/h4-6H,1-3,7H2
• InChI Key: FPCXFYDZEFLBTM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C1C2CN
• Molecular Formula: C6H11N
• Molecular Weight: 97.16 g/mol

Description

“5-Bicyclo[2.1.0]pentanylmethanamine” is a chemical compound with the molecular formula C6H11N. It is a product intended for research use only. It is related to the family of bicyclic structures, which have been incorporated in newly developed bio-active compounds.

Chemical Reactions Analysis

While specific chemical reactions involving “5-Bicyclo[2.1.0]pentanylmethanamine” are not detailed in the available sources, related structures such as bicyclo[2.1.0]pentane have been studied. These studies include isomerization to cyclopentene, isomerization to 1,4-pentadiene, and cycloaddition to fumaronitrile.

Scientific Research Applications

Structural Diversity in Pharmaceuticals

Nitrogen heterocycles, such as those resembling the structure in "5-Bicyclo[2.1.0]pentanylmethanamine," are critical in pharmaceutical development. Analysis of U.S. FDA-approved drugs shows that 59% of unique small-molecule drugs include a nitrogen heterocycle. This review details the most utilized nitrogen heterocycles, emphasizing their substitution patterns and architectural cores, demonstrating the importance of these structures in drug design and application (Vitaku, Smith, & Njardarson, 2014).

Twist-Bend Nematic Phase in Liquid Crystals

The structural motif of "5-Bicyclo[2.1.0]pentanylmethanamine" relates to research in materials science, specifically in the study of liquid crystals. Methylene-linked liquid crystal dimers, such as those related structurally to "5-Bicyclo[2.1.0]pentanylmethanamine," exhibit unique transitional properties, including a twist-bend nematic phase. This phase is attributed to the bent geometry of methylene-linked odd-membered dimers, underscoring the material's potential for innovative applications in display technologies (Henderson & Imrie, 2011).

Dermatological Applications

In dermatology, compounds structurally related to "5-Bicyclo[2.1.0]pentanylmethanamine" have been compared for efficacy and safety in pharmaceutical formulations. Pentane-1,5-diol, for instance, demonstrates significant drug delivery-enhancing potency, antimicrobial spectrum, and low toxicity. Its effectiveness and safety in topical applications make it an attractive substance for pharmaceutical use, highlighting the potential dermatological applications of structurally similar compounds (Jacobsson Sundberg & Faergemann, 2008).

Synthesis from Furfural Derivatives

Research into the synthesis of pentanediol from furfural and its derivatives presents a green process with significant application prospects. The review covers the catalysts used in the catalytic hydrogenation of furfural to prepare pentanediol, including detailed discussions on catalyst design and application. This underscores the role of "5-Bicyclo[2.1.0]pentanylmethanamine"-like structures in the development of sustainable chemical processes and the production of high-value fine chemicals (Tan et al., 2021).

Future Directions

The future directions for “5-Bicyclo[2.1.0]pentanylmethanamine” and related structures could involve further exploration of their synthetic accessibility. This could include developing new synthetic routes, implementing new methodologies, and new exit vectorization.